molecular formula C17H15N B8392975 5,5-Diphenylpent-4-enenitrile CAS No. 14551-68-9

5,5-Diphenylpent-4-enenitrile

Cat. No. B8392975
CAS RN: 14551-68-9
M. Wt: 233.31 g/mol
InChI Key: OJMNEELZNJFJDV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5,5-Diphenylpent-4-enenitrile is a useful research compound. Its molecular formula is C17H15N and its molecular weight is 233.31 g/mol. The purity is usually 95%.
BenchChem offers high-quality 5,5-Diphenylpent-4-enenitrile suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5,5-Diphenylpent-4-enenitrile including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

14551-68-9

Product Name

5,5-Diphenylpent-4-enenitrile

Molecular Formula

C17H15N

Molecular Weight

233.31 g/mol

IUPAC Name

5,5-diphenylpent-4-enenitrile

InChI

InChI=1S/C17H15N/c18-14-8-7-13-17(15-9-3-1-4-10-15)16-11-5-2-6-12-16/h1-6,9-13H,7-8H2

InChI Key

OJMNEELZNJFJDV-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)C(=CCCC#N)C2=CC=CC=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred solution of 73.g (1.5 mol) of sodium cyanide in 1 liter of hexamethylphosphoramide at ambient temperature was added over a 1 hour period a solution of 290. g (1 mol) of 4-bromo-1,1-diphenyl-1-butene in 0.5 liters of hexamethylphosphoramide. The mixture was stirred overnight, poured into 2 liters of water and extracted with 3×1 liters of ether. The ether extracts were combined, washed with 3×0.5 liters of Water, 0.5 liters of brine, and dried over sodium sulfate. The resulting crude solid was recrystallized from isopropyl ether to give 190 .g (80%) of 5,5-diphenyl-4-pentenenitrile as a white solid (mp 64°-66° C.) .
[Compound]
Name
73.g
Quantity
1.5 mol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
[Compound]
Name
290
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
1 L
Type
solvent
Reaction Step One
Quantity
1 mol
Type
reactant
Reaction Step Two
Name
Quantity
2 L
Type
reactant
Reaction Step Three
Quantity
0.5 L
Type
solvent
Reaction Step Four

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